3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide
3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide
Brand Name:
Vulcanchem
CAS No.:
62113-49-9
VCID:
VC0017712
InChI:
InChI=1S/C28H28BrN3O4.BrH/c1-3-35-27(33)30-20-11-13-22-23-14-12-21(31-28(34)36-4-2)18-25(23)32(16-8-15-29)26(24(22)17-20)19-9-6-5-7-10-19;/h5-7,9-14,17-18H,3-4,8,15-16H2,1-2H3,(H,30,33);1H
SMILES:
CCOC(=O)NC1=CC2=C([N+](=C3C=C(C=CC3=C2C=C1)NC(=O)OCC)CCCBr)C4=CC=CC=C4.[Br-]
Molecular Formula:
C28H29Br2N3O4
Molecular Weight:
631.4 g/mol
3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide
CAS No.: 62113-49-9
Reference Standards
VCID: VC0017712
Molecular Formula: C28H29Br2N3O4
Molecular Weight: 631.4 g/mol
| CAS No. | 62113-49-9 |
|---|---|
| Product Name | 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide |
| Molecular Formula | C28H29Br2N3O4 |
| Molecular Weight | 631.4 g/mol |
| IUPAC Name | ethyl N-[5-(3-bromopropyl)-3-(ethoxycarbonylamino)-6-phenylphenanthridin-5-ium-8-yl]carbamate;bromide |
| Standard InChI | InChI=1S/C28H28BrN3O4.BrH/c1-3-35-27(33)30-20-11-13-22-23-14-12-21(31-28(34)36-4-2)18-25(23)32(16-8-15-29)26(24(22)17-20)19-9-6-5-7-10-19;/h5-7,9-14,17-18H,3-4,8,15-16H2,1-2H3,(H,30,33);1H |
| Standard InChIKey | FEKABAHLFSPQDM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)NC1=CC2=C([N+](=C3C=C(C=CC3=C2C=C1)NC(=O)OCC)CCCBr)C4=CC=CC=C4.[Br-] |
| Canonical SMILES | CCOC(=O)NC1=CC2=C([N+](=C3C=C(C=CC3=C2C=C1)NC(=O)OCC)CCCBr)C4=CC=CC=C4.[Br-] |
| Synonyms | 5-(3-Bromopropyl)-3,8-bis[(ethoxycarbonyl)amino]-6-phenyl-phenanthridinium Bromide; |
| PubChem Compound | 6454345 |
| Last Modified | Nov 11 2021 |
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